molecular formula C8H18O2 B8411062 7-Methoxy-1-heptanol

7-Methoxy-1-heptanol

Cat. No.: B8411062
M. Wt: 146.23 g/mol
InChI Key: BVUXZXTZINAEML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-1-heptanol is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H18O2

Molecular Weight

146.23 g/mol

IUPAC Name

7-methoxyheptan-1-ol

InChI

InChI=1S/C8H18O2/c1-10-8-6-4-2-3-5-7-9/h9H,2-8H2,1H3

InChI Key

BVUXZXTZINAEML-UHFFFAOYSA-N

Canonical SMILES

COCCCCCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of the title product of Example 2 (18.3 g, 114 mmol) in 60 mL of tetrahydrofuran at 0° C. was added dropwise a solution of borane in tetrahydrofuran (175 mL, 1M). After stirring at room temperature for 3 days, 300 mL of water was added followed by solid K2CO3 (31.7 g, 229 mmol). The layers were separated and the aqueous phase extracted with three portions of diethyl ether. The combined organic extracts were washed with brine, dried over magnesium sulfate, filtered and concentrated. The crude product was purified by distillation at reduced pressure (8 mm Hg) to give the title compound (12 g), b.p. 107°-110° C. The structure was verified by NMR.
Quantity
18.3 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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60 mL
Type
solvent
Reaction Step One
Quantity
175 mL
Type
solvent
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Quantity
300 mL
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reactant
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Quantity
31.7 g
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

A mixture of 7-bromo-1-heptanol (25 g) and sodiummethoxide, 28% solution in methanol (37 ml) in methanol (250 ml) was stirred for 7 hours at 90° C. After being cooled to room temperature, the solvent was evaporated in vacuo. The residue was purified by column chromatography on silica gel eluting with a mixture of dichloromethane and methanol (100:1→25:1). The eluted fractions containing the desired product were collected and evaporated in vacuo to give 7-methoxy-1-heptanol (18.2 g).
Quantity
25 g
Type
reactant
Reaction Step One
Name
sodiummethoxide
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0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
solution
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0 (± 1) mol
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reactant
Reaction Step One
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37 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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